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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444

For researchers, scientists, and professionals in drug development, the accessibility and
synthesis of novel chemical entities are critical hurdles in the discovery pipeline. This technical
guide provides an in-depth overview of the commercial availability, potential suppliers, and a
plausible synthetic route for the secondary alcohol 1-Cyclohexyloctan-1-ol. Due to the limited
publicly available data for this specific compound, this guide also presents information on the
more thoroughly documented and structurally related compound, 1-Cyclohexylethan-1-ol, for
comparative purposes.

Commercial Availability and Supplier Information

Initial investigations reveal that 1-Cyclohexyloctan-1-ol is a specialized research chemical
with limited commercial stock. However, it is listed by chemical suppliers that often specialize in
the synthesis of novel compounds upon request.

Table 1: Commercial Availability of 1-Cyclohexyloctan-1-ol
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Property Value

IUPAC Name 1-cyclohexyloctan-1-ol

CAS Number 108693-51-2

Molecular Formula C14H280

Molecular Weight 212.38 g/mol

InChi 1S/C14H280/c1-2-3-4-5-9-12-14(15)13-10-7-6-
8-11-13/h13-15H,2-12H2,1H3

InChl Key WFUAQVZZZNBRJF-UHFFFAOYSA-N

Known Suppliers Sigma-Aldrich, Enamine

It is important to note that "commercial availability” for such compounds often implies synthesis
on demand rather than off-the-shelf availability. Researchers should contact these suppliers
directly to inquire about lead times and pricing.

For the purpose of providing a more comprehensive dataset, the following table details the
properties and suppliers of the related compound, 1-Cyclohexylethan-1-ol.

Table 2: Physicochemical Properties and Suppliers of 1-Cyclohexylethan-1-ol
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Property Value Suppliers

ChemScene, Tokyo Chemical

Industry (TCI), CymitQuimica,

CAS Number 1193-81-3
Benchchem, The Good Scents
Company, Sigma-Aldrich
Molecular Formula CsH160
Molecular Weight 128.21 g/mol
Colorless to pale yellow clear
Appearance -
liquid
Purity >98%
Boiling Point 189 °C at 760 mmHg
Flash Point 73 °C
Density 0.923-0.928 g/cm3 at 25 °C
Refractive Index 1.465-1.468 at 20 °C

Experimental Protocol: Synthesis of 1-
Cyclohexyloctan-1-ol via Grighard Reaction

While a specific, peer-reviewed synthesis protocol for 1-Cyclohexyloctan-1-ol is not readily
available in the public domain, a standard and reliable method for its preparation would be the
Grignard reaction. This involves the nucleophilic addition of an organomagnesium halide
(Grignard reagent) to a carbonyl compound. In this case, octylmagnesium bromide would be
reacted with cyclohexanecarboxaldehyde.

Materials:
e Magnesium turnings
e 1-Bromooctane

e Anhydrous diethyl ether or tetrahydrofuran (THF)
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 lodine crystal (as an initiator)

¢ Cyclohexanecarboxaldehyde

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for anhydrous reactions (e.g., oven-dried round-bottom flask,
condenser, dropping funnel)

 Inert atmosphere (e.g., nitrogen or argon)

Methodology:

o Preparation of the Grignard Reagent (Octylmagnesium Bromide):

[¢]

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to the flask.

o In the dropping funnel, place a solution of 1-bromooctane in anhydrous diethyl ether.

o Add a small portion of the 1-bromooctane solution to the magnesium turnings. The
reaction is initiated when the color of the iodine disappears and bubbling is observed. If
the reaction does not start, gentle heating may be applied.

o Once the reaction has initiated, add the remaining 1-bromooctane solution dropwise at a
rate that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture until the magnesium is
consumed. The resulting greyish solution is the Grignard reagent.

e Reaction with Cyclohexanecarboxaldehyde:

o Cool the Grignard reagent solution in an ice bath.
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o Add a solution of cyclohexanecarboxaldehyde in anhydrous diethyl ether dropwise to the
stirred Grignard reagent.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Work-up and Purification:

o Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise
addition of a saturated aqueous solution of ammonium chloride.

o Separate the organic layer and extract the aqueous layer with diethyl ether.
o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure.

o The crude product can be purified by column chromatography on silica gel or by distillation
under reduced pressure to yield pure 1-Cyclohexyloctan-1-ol.

Visualizing the Workflow

To aid in the conceptualization of the synthetic process, the following diagrams illustrate the
logical relationships in the experimental workflow.
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Grignard Reagent Preparation

Grigrjard Reaction Work-up and Purification
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Synthetic workflow for 1-Cyclohexyloctan-1-ol.

Signaling Pathways and Biological Activity

There is currently no publicly available information regarding the biological activity or any
associated signaling pathways for 1-Cyclohexyloctan-1-ol. This suggests that the compound
may be a novel chemical entity or that its biological effects have not yet been characterized or
published in peer-reviewed literature. Researchers interested in the potential bioactivity of this
molecule would need to conduct their own in vitro and in vivo studies.
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As no signaling pathways are described, a corresponding diagram cannot be generated at this
time.

This guide provides a foundational understanding of the procurement and synthesis of 1-
Cyclohexyloctan-1-ol for the scientific community. The provided synthetic protocol, based on
the well-established Grignard reaction, offers a reliable starting point for its laboratory-scale
preparation. Further research is warranted to elucidate the physicochemical and biological
properties of this compound.

 To cite this document: BenchChem. [Navigating the Synthesis and Procurement of 1-
Cyclohexyloctan-1-ol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15297444#commercial-availability-and-suppliers-of-
1-cyclohexyloctan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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